Cas no 187593-69-7 (Pentasiloxane,1,1,1,9,9,9-hexamethyl-3,5,7-trioctyl-3,5,7-tris[(trimethylsilyl)oxy]-)

• Product Name: Pentasiloxane,1,1,1,9,9,9-hexamethyl-3,5,7-trioctyl-3,5,7-tris[(trimethylsilyl)oxy]-
• CAS No: 187593-69-7
• MF: C₃₉H₉₆O₇Si₈
• MW: 901.859360694885
• CID: 115073
• Update Time: 2024-11-01

Pentasiloxane,1,1,1,9,9,9-hexamethyl-3,5,7-trioctyl-3,5,7-tris[(trimethylsilyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Pentasiloxane,1,1,1,9,9,9-hexamethyl-3,5,7-trioctyl-3,5,7-tris[(trimethylsilyl)oxy]-
• OCTYL-T BRANCHED POLYSILSESQUIOXANE, TRIMETHYLSILYL TERMINATED, 15-30 cSt
• CAPRYLYL TRIMETHICONE
• OCTYL-T BRANCHED POLYSILSESQUIOXANE, TRIMETHYLSILYL TERMINATED
• OCTYL-T BRANCHED POLYSILSESQUIOXANE, TRIMETHYLSILYL TERMINATED, 200-400 cSt
• trimethyl-[octyl-bis(trimethylsilyloxy)silyl]oxysilane
• Pentasiloxane, 1,1,1,9,9,9-hexamethyl-3,5,7-trioctyl-3,5,7-tris[(trimethylsilyl)oxy]-
• 1,1,1,9,9,9-Hexamethyl-3,5,7-trioctyl-3,5,7-tris((trimethylsilyl)oxy)pentasiloxane

• Inchi： 1S/C39H96O7Si8/c1-19-22-25-28-31-34-37-52(40-47(4,5)6,41-48(7,8)9)45-54(44-51(16,17)18,39-36-33-30-27-24-21-3)46-53(42-49(10,11)12,43-50(13,14)15)38-35-32-29-26-23-20-2/h19-39H2,1-18H3
• InChI Key： VFJZVDWLGPBIGR-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)O[Si](CCCCCCCC)(O[Si](C)(C)C)O[Si](CCCCCCCC)(O[Si](C)(C)C)O[Si](CCCCCCCC)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 408.237
• Monoisotopic Mass: 408.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Density: 0.899±0.06 g/cm3(Predicted)
• Boiling Point: 647.5±38.0 °C(Predicted)
• Flash Point: >110°C (>230°F)
• Refractive Index: 1.444